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Compound of Interest

Compound Name: Sumitone fast red b

Cat. No.: B15553862 Get Quote

An In-depth Technical Guide to the Core Photophysical Properties of Sumitone Fast Red B
(C.I. Pigment Red 149)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical properties

of Sumitone Fast Red B, a high-performance perylene pigment also known as C.I. Pigment

Red 149. This document details its absorption and emission characteristics, outlines relevant

experimental protocols, and presents the information in a clear, structured format for easy

reference and application in research and development.

Introduction
Sumitone Fast Red B is a synthetic organic pigment belonging to the perylene class of dyes.

Structurally, it is N,N'-bis(3,5-dimethylphenyl)perylene-3,4,9,10-tetracarboxylic diimide.[1][2]

Perylene pigments are renowned for their excellent light and heat stability, making them

suitable for a wide range of applications, including in plastics, coatings, and synthetic fibers.[2]

[3][4] In the context of research and drug development, understanding the precise absorption

and emission spectra of such compounds is crucial for their potential use as fluorescent

probes, markers, or in photodynamic therapy.
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A summary of the key identifiers and physical properties of Sumitone Fast Red B (C.I.

Pigment Red 149) is provided in the table below.

Property Value Reference

Chemical Name

N,N'-bis(3,5-

dimethylphenyl)perylene-

3,4,9,10-tetracarboxylic diimide

[5][6]

Synonyms
Sumitone Fast Red B, C.I.

Pigment Red 149
[6]

CAS Number 4948-15-6 [1][2][7]

Molecular Formula C₄₀H₂₆N₂O₄ [1][2][7]

Molecular Weight 598.65 g/mol [2]

Appearance Red to very dark red powder [7]

Solubility Insoluble in water and ethanol. [2]

Spectroscopic Data
The photophysical characteristics of Sumitone Fast Red B are dictated by its perylene core, a

large polycyclic aromatic hydrocarbon that gives rise to its strong absorption and emission in

the visible region of the electromagnetic spectrum.

Absorption and Emission Spectra
The absorption and emission properties of Sumitone Fast Red B are summarized in the

following table. The absorption spectrum is characterized by a distinct maximum in the green-

yellow region, while its emission, typical for perylene pigments, is expected in the red region of

the spectrum.
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Parameter Wavelength (nm) Notes

Absorption Maximum (λmax) 525

This value is reported for C.I.

Pigment Red 149.[7] The

absorption spectrum of

perylene diimides typically

shows vibronic fine structure.

Emission Maximum (λem) ~580 - 620

Specific emission data for C.I.

Pigment Red 149 is not readily

available in the public domain.

However, based on studies of

structurally similar N,N'-

disubstituted perylene

tetracarboxylic diimides, the

emission maximum is

expected to be in this range,

exhibiting a Stokes shift of

approximately 55-95 nm. The

exact emission wavelength

can be influenced by the

solvent and the solid-state

packing of the pigment.

Experimental Protocols
The following sections describe generalized experimental methodologies for determining the

absorption and emission spectra of solid-state pigments like Sumitone Fast Red B.

Measurement of Absorption Spectrum
The absorption spectrum of a solid pigment is typically measured using a UV-Vis

spectrophotometer equipped with an integrating sphere to account for light scattering.

Methodology:

Sample Preparation: A dilute, homogeneous dispersion of Sumitone Fast Red B is prepared

in a suitable non-absorbing solvent (e.g., N-methyl-2-pyrrolidone or dimethyl sulfoxide) or a
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polymer matrix. For solid-state measurements, a thin film can be prepared by spin-coating or

drop-casting the dispersion onto a quartz substrate.

Instrumentation: A dual-beam UV-Vis spectrophotometer with an integrating sphere is used.

The integrating sphere collects both transmitted and scattered light, providing a more

accurate absorption spectrum for solid samples.

Data Acquisition: The spectrophotometer is calibrated with a blank reference (the pure

solvent or the substrate). The absorption spectrum is then recorded over a wavelength range

that encompasses the visible region (typically 380-780 nm). The wavelength of maximum

absorbance (λmax) is determined from the resulting spectrum.

Measurement of Emission (Fluorescence) Spectrum
The emission spectrum is measured using a spectrofluorometer.

Methodology:

Sample Preparation: The same sample prepared for the absorption measurement can be

used. The concentration of the dispersion should be low enough to avoid inner filter effects

(an absorbance of <0.1 at the excitation wavelength is recommended).

Instrumentation: A spectrofluorometer equipped with a monochromatic light source (e.g., a

xenon lamp with a monochromator) and a detector (e.g., a photomultiplier tube).

Data Acquisition: The sample is excited at a wavelength shorter than its absorption maximum

(e.g., at the λmax of 525 nm or slightly below). The emission spectrum is then scanned at

wavelengths longer than the excitation wavelength. The data is corrected for instrument

response. The wavelength of maximum emission (λem) is identified from the corrected

spectrum.

Visualizations
Experimental Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for obtaining the absorption and

emission spectra of Sumitone Fast Red B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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